Borjatriol
Catalog No.
S577010
CAS No.
52591-03-4
M.F
C20H36O4
M. Wt
340.5 g/mol
Availability
Inquiry
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
52591-03-4
Product Name
Borjatriol
IUPAC Name
(1R)-1-[(3R,4aS,5S,6aS,10aS,10bR)-5-hydroxy-3,4a,7,7,10a-pentamethyl-2,5,6,6a,8,9,10,10b-octahydro-1H-benzo[f]chromen-3-yl]ethane-1,2-diol
Molecular Formula
C20H36O4
Molecular Weight
340.5 g/mol
InChI
InChI=1S/C20H36O4/c1-17(2)8-6-9-18(3)13-7-10-19(4,16(23)12-21)24-20(13,5)15(22)11-14(17)18/h13-16,21-23H,6-12H2,1-5H3/t13-,14+,15+,16-,18-,19-,20+/m1/s1
InChI Key
YWTBYYFVZRIQQE-OCDWHGDGSA-N
SMILES
CC1(CCCC2(C1CC(C3(C2CCC(O3)(C)C(CO)O)C)O)C)C
Synonyms
7,14,15,-trihydroxy-13-epoxy-labdane, 7,14,15,-trihydroxy-13-epoxylabdane, borjatriol
Canonical SMILES
CC1(CCCC2(C1CC(C3(C2CCC(O3)(C)C(CO)O)C)O)C)C
Isomeric SMILES
C[C@]12CCCC([C@@H]1C[C@@H]([C@@]3([C@@H]2CC[C@](O3)(C)[C@@H](CO)O)C)O)(C)C
Borjatriol is a natural product found in Sideritis tragoriganum with data available.
XLogP3
3
Wikipedia
1-(5-Hydroxy-3,4a,7,7,10a-pentamethyldodecahydro-1H-naphtho[2,1-b]pyran-3-yl)ethane-1,2-diol
Dates
Last modified: 02-18-2024
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